2-Acetamido-N-(2-acetylphenyl)benzamide

• CAS No.: 61741-81-9
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 2-acetamido-N-(2-acetylphenyl)benzamide
• InChI: InChI=1S/C17H16N2O3/c1-11(20)13-7-3-5-9-15(13)19-17(22)14-8-4-6-10-16(14)18-12(2)21/h3-10H,1-2H3,(H,18,21)(H,19,22)
• InChI Key: XSEFJOWAXIYXCP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2NC(=O)C

Description

2-Acetamido-N-(2-acetylphenyl)benzamide is a benzamide derivative characterized by an acetamido group at the 2-position of the benzamide core and an acetylphenyl substituent on the nitrogen atom.

The structural uniqueness of 2-Acetamido-N-(2-acetylphenyl)benzamide lies in its dual acetylated motifs, which may enhance intermolecular interactions (e.g., hydrogen bonding) and influence its pharmacokinetic properties. Such features are critical in drug design, as demonstrated by related compounds showing activity against histone acetyltransferases (HATs) and microbial targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetamido-N-(2-acetylphenyl)benzamide can be achieved through several synthetic routes. One common method involves the reaction between 2-acetylbenzoic acid and 2-aminobenzamide in the presence of a dehydrating agent such as thionyl chloride. The reaction typically occurs under reflux conditions, resulting in the formation of the desired compound.

Industrial Production Methods

Industrial production of 2-Acetamido-N-(2-acetylphenyl)benzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Acetamido-N-(2-acetylphenyl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the acetamido and acetylphenyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Quinones and related derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted amides and acetylphenyl derivatives.

Scientific Research Applications

2-Acetamido-N-(2-acetylphenyl)benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-Acetamido-N-(2-acetylphenyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and affecting various biochemical pathways. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects.

Comparison with Similar Compounds

Enzyme Inhibition

• PCAF HAT Inhibition: Benzamide analogs with long acyl chains (e.g., 2-tetradecanoylamino-1-(3-carboxyphenyl)benzamide) exhibited 79% inhibition at 100 μM, outperforming anacardic acid (68%). However, the acetamido group alone (as in anthranilic acid derivatives) showed reduced activity (34%), underscoring the necessity of acylated side chains .

Antimicrobial and Anticancer Activity

• Benzimidazole derivatives (e.g., Compound W1) with dinitrophenyl groups showed broad-spectrum antimicrobial activity, attributed to the electron-withdrawing nitro groups enhancing membrane penetration .
• Benzothiazole-carboxamide analogs (e.g., Compound 28) exhibited moderate anticancer activity, with synthesis yields influenced by solvent systems (e.g., CHCl3/MeOH, 8:2) .

Physicochemical Properties

• Melting Points : Derivatives like 2-Acetamido-N-[4-(thiazol-2-ylsulfamoyl)phenyl]benzothiazole-6-carboxamide (Compound 28) decompose at 180–182°C, reflecting thermal stability influenced by aromatic and heterocyclic substituents .
• Lipophilicity (ClogP) : Hydroxybenzyl-substituted analogs (e.g., 2-acetamido-N-(2-hydroxybenzyl)-3-methoxypropanamide) have ClogP values near −0.3, correlating with shorter HPLC retention times compared to less polar derivatives .

Key Research Findings and Implications

• Structure-Activity Relationships (SAR) : The 2-acetamido group in benzamide derivatives is critical for enzyme inhibition, but activity modulation depends on substituent length and electronic properties. For instance, chloroacetyl groups enhance reactivity , while thiourea linkages improve target binding .
• Synthetic Challenges : Low yields (e.g., 20% for Compound 28 ) highlight the need for optimized coupling conditions or alternative reagents.
• Therapeutic Potential: Dual acetylated benzamides, such as 2-Acetamido-N-(2-acetylphenyl)benzamide, warrant further investigation for antiviral and anticancer applications, leveraging their hydrogen-bonding capacity and metabolic stability.